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Introduction

Fibroblast Activation Protein (FAP) is a transmembrane serine protease that is overexpressed
on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a wide variety of
cancers.[1][2] Its limited expression in healthy tissues makes it an attractive target for both
diagnostic imaging and therapeutic applications. Fap-IN-2 is a quinoline-based, isonitrile-
containing inhibitor of FAP designed for radiolabeling with Technetium-99m (99mTc) for Single
Photon Emission Computed Tomography (SPECT) imaging.[3][4] This document provides
detailed application notes and protocols for the use of Fap-IN-2 in preclinical research settings.

FAP Signaling Pathway

Fibroblast Activation Protein (FAP) plays a crucial role in remodeling the extracellular matrix,
which in turn influences several downstream signaling pathways that promote tumor growth,
invasion, and angiogenesis. The diagram below illustrates a simplified overview of the FAP-
mediated signaling cascade.
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Caption: Simplified FAP signaling pathway in the tumor microenvironment.

Quantitative Data Summary

The following tables summarize the in vitro binding affinity and in vivo biodistribution of 99mTc-
labeled isonitrile-containing FAP inhibitors, which are analogues of Fap-IN-2.[3]

Table 1: In Vitro Binding Affinity

Compound IC50 (nM) vs. FAP Kd (nM)
CN-C5-FAPI 2805 35206
CN-PEG4-FAPI 42 +0.7 51+0.8

Data represents the mean * standard deviation.[3]

Table 2: Biodistribution in U87MG Tumor-Bearing Mice (%ID/g)
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[99mTc][Te-(CN-C5-

[99mTc][Tc-(CN-

[99mTc][Tc-(CN-

Organ . PEGA4-FAPI)6]+ (1h PEG4-FAPI)6]+ +
FAPI1)6]+ (1h p.i.) _ .
p.i.) Blocker (1h p.i.)

Blood 0.85+0.12 0.65+0.09 0.52 £ 0.07
Heart 0.42 + 0.06 0.31 £ 0.04 0.25 +0.03

Lung 1.15+0.16 0.88£0.12 0.71+0.10

Liver 3.21+£0.45 2.54 £ 0.36 2.11+£0.30
Spleen 0.33+0.05 0.26 + 0.04 0.21 +0.03
Kidney 15.23+2.13 12.98 +1.20 10.55+1.48
Muscle 0.25+0.04 0.19 +£0.03 0.16 £0.02
Bone 0.65 + 0.09 0.51 + 0.07 0.42 + 0.06
Tumor 1.34+£0.13 8.05+1.48 1.21+£0.17

Data represents the mean + standard deviation of the percentage of injected dose per gram of

tissue (%ID/g) at 1 hour post-injection (p.i.). The blocking study was conducted by co-injecting

a surplus of unlabeled FAPI.[3]

Experimental Protocols
Radiolabeling of Fap-IN-2 with 99mTc

This protocol is adapted from the labeling of isonitrile-containing FAP inhibitors.[3]

Materials:

Tricine

Fap-IN-2 precursor

Stannous chloride (SnCI2) solution

Sodium pertechnetate ([99mTc]NaTcO4) from a 99Mo/99mTc generator
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Ethylenediamine-N,N'-diacetic acid (EDDA)
Saline solution (0.9% NacCl)

C18 Sep-Pak cartridge

Ethanol

Water for injection

Reaction vial (10 mL)

Heating block or water bath

Procedure:

In a sterile reaction vial, dissolve the Fap-IN-2 precursor in a small volume of saline.
Add the required amounts of Tricine and EDDA to the vial.

Add the stannous chloride solution to the vial.

Elute the [99mTc]NaTcO4 from the 99Mo/99mTc generator with saline.

Add the desired amount of [99mTc]NaTcO4 (e.g., 370-740 MBQ) to the reaction vial.
Incubate the reaction mixture at 100°C for 20 minutes.

Allow the vial to cool to room temperature.

Purify the 99mTc-Fap-IN-2 using a C18 Sep-Pak cartridge pre-conditioned with ethanol and
water.

Wash the cartridge with water to remove hydrophilic impurities.

Elute the final product with ethanol and dilute with saline for injection.

Determine the radiochemical purity using radio-HPLC or ITLC.
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In Vitro Cell Binding Assay

This protocol describes a competitive binding assay to determine the IC50 of Fap-IN-2.
Materials:

o FAP-positive cells (e.g., U87MG human glioblastoma cells)

e FAP-negative cells (as a control)

e Cell culture medium (e.g., DMEM with 10% FBS)

e 99mTc-Fap-IN-2

e Unlabeled Fap-IN-2 (for competition)

e Binding buffer (e.g., PBS with 1% BSA)

e Gamma counter

o 24-well plates

Procedure:

Seed FAP-positive cells in 24-well plates and allow them to adhere overnight.

o Wash the cells with binding buffer.

e Add a constant concentration of 99mTc-Fap-IN-2 to each well.

e Add increasing concentrations of unlabeled Fap-IN-2 to the wells.

 Incubate the plates at 4°C for 1 hour.

o Wash the cells three times with cold binding buffer to remove unbound radioactivity.
e Lyse the cells with a suitable lysis buffer (e.g., 1M NaOH).

e Collect the cell lysates and measure the radioactivity in a gamma counter.
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o Calculate the percentage of specific binding at each concentration of the unlabeled
competitor.

e Determine the IC50 value by non-linear regression analysis.

In Vivo SPECT Imaging in a Xenograft Mouse Model

This protocol outlines the procedure for SPECT imaging of tumor-bearing mice.

Materials:

Tumor-bearing mice (e.g., BALB/c nude mice with U87MG xenografts)

99mTc-Fap-IN-2 (sterile solution)

Animal anesthesia (e.g., isoflurane)

SPECT/CT scanner

Syringes and needles for injection

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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